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Cat. No.: B1663556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisoctrizole, chemically known as 2,2'-methylene-bis-(6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-

tetramethylbutyl)phenol) and commercially recognized under trade names such as Tinosorb®

M, is a highly effective, broad-spectrum ultraviolet (UV) filter. Its unique "hybrid" mechanism,

combining the properties of both organic and inorganic UV absorbers, allows it to not only

absorb but also scatter and reflect UV radiation.[1] However, a significant challenge in

formulating with Bisoctrizole lies in its inherently low solubility in both aqueous and lipophilic

cosmetic solvents. This guide provides a comprehensive overview of the available solubility

data for Bisoctrizole, a detailed experimental protocol for its solubility determination, and

visual representations of key experimental workflows and its mechanism of action.

Quantitative Solubility of Bisoctrizole
Published quantitative solubility data for Bisoctrizole in common cosmetic solvents is limited

due to its poor solubility profile. Generally, it is considered practically insoluble in water and

sparingly soluble in most cosmetic oils.[2][3] Bisoctrizole is typically supplied as a 50%

aqueous dispersion of microfine particles to facilitate its incorporation into cosmetic

formulations.[1][2]
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Solvent/System Temperature (°C) Solubility Citation

Water 25 < 5 ng/L

Fat Simulant 37 170 mg/100 g

Cosmetic Oils

(general)
Not Specified Limited/Poor

C12-15 Alkyl

Benzoate
Not Specified

>2% w/w (desirable

for oil-soluble filters)

DMSO Not Specified
< 1 mg/mL (slightly

soluble)

Acetone Not Specified

1 mg/mL (with

ultrasonic and

warming to 60°C)

Experimental Protocol: Solubility Determination of
Bisoctrizole in a Cosmetic Solvent
The following protocol outlines a robust method for determining the equilibrium solubility of

Bisoctrizole in a cosmetic solvent using the saturation shake-flask method followed by High-

Performance Liquid Chromatography with UV detection (HPLC-UV).

Materials and Equipment
Bisoctrizole (analytical standard)

Selected cosmetic solvent (e.g., C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS-compatibility)

Scintillation vials or sealed glass flasks
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Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

HPLC system with a UV detector

Analytical balance

Volumetric flasks and pipettes

Procedure
2.1. Preparation of Saturated Solutions

Accurately weigh an excess amount of Bisoctrizole into a series of scintillation vials. The

excess is crucial to ensure that an equilibrium with the solid phase is achieved.

Add a known volume of the cosmetic solvent to each vial.

Securely cap the vials and place them in an orbital shaker set to a constant temperature

(e.g., 25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The required time should be established during method development.

2.2. Sample Clarification

After the equilibration period, remove the vials from the shaker and allow them to stand

undisturbed at the set temperature for a short period to allow for initial sedimentation.

Centrifuge the vials at a high speed to pellet the undissolved Bisoctrizole.

Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe

filter to remove any remaining solid particles.

2.3. Sample Preparation for HPLC Analysis
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Accurately dilute the clarified supernatant with a suitable solvent (e.g., acetonitrile) to a

concentration within the linear range of the HPLC calibration curve. A significant dilution will

likely be necessary.

Prepare a series of calibration standards of Bisoctrizole in the same diluent.

2.4. HPLC-UV Analysis

Set up the HPLC system with a suitable reverse-phase column (e.g., C18).

Establish an isocratic or gradient mobile phase. A common mobile phase for Bisoctrizole
analysis consists of acetonitrile, water, and an acidifier like phosphoric acid.

Set the UV detector to a wavelength where Bisoctrizole exhibits maximum absorbance.

Inject the prepared standards and samples.

Record the peak areas from the chromatograms.

Data Analysis
Construct a calibration curve by plotting the peak area of the standards against their known

concentrations.

Determine the concentration of Bisoctrizole in the diluted sample solutions using the

calibration curve.

Calculate the original concentration of Bisoctrizole in the saturated cosmetic solvent by

accounting for the dilution factor. The solubility is typically expressed in mg/mL or g/100g .

Visualizing Experimental and Conceptual
Frameworks
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Bisoctrizole.
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Preparation of Saturated Solution

Sample Clarification

Analysis

Result

Add excess Bisoctrizole to solvent

Equilibrate on shaker at constant temperature

Centrifuge to pellet undissolved solid

Filter supernatant

Dilute clarified sample

HPLC-UV Analysis

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663556#bisoctrizole-solubility-in-cosmetic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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